Cas no 186645-66-9 (1,3-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 1,3-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 186645-66-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 1108218
• PubChem ID: 11009237
• Update Time: 2025-04-20

1,3-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-nitro-1H-Pyrrole-2-carboxylic acid ethyl ester
• 186645-66-9
• DB-091423
• SCHEMBL19332864

• Inchi： 1S/C9H12N2O4/c1-4-15-9(12)8-6(2)7(11(13)14)5-10(8)3/h5H,4H2,1-3H3
• InChI Key： FVHJFXXXEUXMJG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(=CN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77Ų